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Compound of Interest

Compound Name: n,3-dimethylbutanamide

Cat. No.: B1633665

An in-depth analysis of N,3-dimethylbutanamide reveals a compound with specific chemical
properties. This guide serves as a core technical resource for researchers, scientists, and
professionals in drug development, providing essential data on its chemical formula and
molecular weight.

Chemical Identity and Properties

N,3-dimethylbutanamide is an organic compound with a straightforward molecular structure.
The key quantitative data for this molecule are summarized below, providing a foundational
understanding for any experimental or developmental work.

Property Value Source
Chemical Formula C6H13NO [1112][3]
Molecular Weight 115.17 g/mol [11[3]
Monoisotopic Mass 115.099714038 [2]

Experimental Protocols and Signaling Pathways

A comprehensive search for detailed experimental protocols and specific signaling pathways
involving N,3-dimethylbutanamide did not yield sufficient public data to construct a detailed
technical guide as requested. Information regarding specific experimental methodologies, such
as synthesis routes or analytical procedures, is not readily available in the public domain.
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Similarly, there is no accessible information detailing its involvement in specific biological
signaling pathways.

Due to the absence of this detailed information, the creation of diagrams for signaling
pathways, experimental workflows, or logical relationships is not feasible at this time. The
development of such a technical whitepaper would necessitate access to proprietary research
or the execution of primary experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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